Cas no 400-74-8 (2-Fluoro-5-nitrobenzotrifluoride)
2-Fluoro-5-nitrobenzotrifluoride is a fluorinated aromatic compound characterized by its trifluoromethyl (–CF₃) and nitro (–NO₂) substituents at the 1- and 5-positions, respectively, along with a fluorine atom at the 2-position. This structure imparts high electron-withdrawing properties, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals, agrochemicals, and specialty materials. The presence of the trifluoromethyl group enhances metabolic stability and lipophilicity, while the nitro group offers reactivity for further functionalization. Its well-defined regiochemistry and purity ensure consistent performance in cross-coupling reactions, nucleophilic substitutions, and other transformations. Suitable for controlled environments, it requires handling with standard safety precautions for nitroaromatics.
400-74-8 structure
Product Name:2-Fluoro-5-nitrobenzotrifluoride
CAS No:400-74-8
MF:C7H3F4NO2
MW:209.09783577919
MDL:MFCD00024576
CID:37243
PubChem ID:87570144
Update Time:2025-10-29
2-Fluoro-5-nitrobenzotrifluoride Chemical and Physical Properties
Names and Identifiers
-
- 1-Fluoro-4-nitro-2-(trifluoromethyl)benzene
- 2-fluoro-5-nitro-α,α,α-trifluorotoluene
- 2-Fluoro-5-nitrobenzotrifluoride
- 2-Fluor-5-Nitrobenzotrifluorid
- 1-fluoro-2-(trifluoromethyl)-4-nitrobenzene
- 1-fluoro-4-nitro-2-trifluoromethylbenzene
- 2-Fl
- 2-FLUORO-5-NITRO TRIFLUORO METHYL
- 2-Fluoro-5-nitrobenz
- 2-fluoro-5-nitrotrifluorotoluol
- 3-trifluoromethyl-4-fluoronitrobenzene
- 4-Flouro-3-trifluoromethyl-1-nitrobenzene
- 4-nitro-2-(trifluoromethyl)fluorobenzene
- 5-Nitro-α,α,α,2-tetrafluorotoluene
- 5-Nitro-alpha,alpha,alpha,2-tetrafluorotoluene
- Benzene, 1-fluoro-4-nitro-2-(trifluoromethyl)-
- alpha,alpha,alpha-2-Tetrafluorotoluene
- 1-fluoro-4-nitro-2-trifluoromethyl-benzene
- DNTHMWUMRGOJRY-UHFFFAOYSA-N
- 2-fluoro-5-nitro(trifluoromethyl)benzene
- NSC10302
- PubChem1653
- a,a,a-2-tetrafluorotoluene
- 2-Fluor-5-Nitrobenzotrifluori
- AS-12346
- NSC 10302
- 5-Nitro-a,a,a,2-tetrafluorotoluene
- DTXSID20193064
- 1-fluoro-4-nitro-2-(trifluoromethyl)-benzene
- NS00043141
- SY001777
- W-106392
- AKOS005063744
- AC-24716
- 2-fluoro-5-nitro-benzotrifluoride
- 1-Fluoro-4-nitro-2-(trifluoromethyl)benzene #
- EINECS 206-925-8
- F0373
- QLT47ACG6N
- FT-0612370
- 1-floro-4-nitro-2-trifluoromethylbenzene
- EN300-247762
- 1-fluoro4-nitro-2-trifluoromethyl-benzene
- NSC-10302
- MFCD00024576
- 400-74-8
- CS-W015175
- 2-fluoro-5-nitro benzotrifluoride
- 2-Fluoro-5-nitrobenzotrifluoride, 98%
- SCHEMBL85544
- AM62309
- 2-trifluoromethyl-4-nitro-fluorobenzene
- UNII-QLT47ACG6N
- 5-Nitro-alpha,alpha,alpha,2-tetrafluorotoluene; 1-Fluoro-4-nitro-2-(trifluoromethyl)benzene
- FF37988
-
- MDL： MFCD00024576
- Inchi： 1S/C7H3F4NO2/c8-6-2-1-4(12(13)14)3-5(6)7(9,10)11/h1-3H
- InChI Key： DNTHMWUMRGOJRY-UHFFFAOYSA-N
- SMILES： FC1=CC=C(C=C1C(F)(F)F)[N+](=O)[O-]
- BRN： 1881423
Computed Properties
- Exact Mass: 209.01000
- Monoisotopic Mass: 209.01
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.7
- Topological Polar Surface Area: 45.8
Experimental Properties
- Color/Form: Not available
- Density: 1.522 g/mL at 25 °C(lit.)
- Melting Point: 22-24°C
- Boiling Point: 110°C/25mmHg(lit.)
- Flash Point: Fahrenheit: 197.6 ° f < br / > Celsius: 92 ° C < br / >
- Refractive Index: n20/D 1.465(lit.)
- PSA: 45.82000
- LogP: 3.27590
- Solubility: Not available
2-Fluoro-5-nitrobenzotrifluoride Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H227-H302+H312+H332-H315-H319
- Warning Statement： P210-P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P403+P235-P501
- Hazardous Material transportation number：UN2810
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36/37/39-S23
-
Hazardous Material Identification：
- Packing Group：III
- Hazard Level：6.1
- HazardClass：Comb liq
- PackingGroup：III
- Storage Condition：Store at room temperature
- Safety Term：6.1
- Packing Group：III
- Risk Phrases：R20/21/22; R36/37/38
2-Fluoro-5-nitrobenzotrifluoride Customs Data
- HS CODE：2904909090
- Customs Data：
China Customs Code:
2904909090Overview:
2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
2-Fluoro-5-nitrobenzotrifluoride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 006299-25g |
2-Fluoro-5-nitrobenzotrifluoride |
400-74-8 | 98% | 25g |
￡14.00 | 2022-02-28 | |
| Fluorochem | 006299-100g |
2-Fluoro-5-nitrobenzotrifluoride |
400-74-8 | 98% | 100g |
￡46.00 | 2022-02-28 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F135502-100g |
2-Fluoro-5-nitrobenzotrifluoride |
400-74-8 | ≥98.0%(GC) | 100g |
¥263.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F135502-25g |
2-Fluoro-5-nitrobenzotrifluoride |
400-74-8 | ≥98.0%(GC) | 25g |
¥76.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F135502-5g |
2-Fluoro-5-nitrobenzotrifluoride |
400-74-8 | ≥98.0%(GC) | 5g |
¥29.90 | 2023-09-02 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R019511-100g |
2-Fluoro-5-nitrobenzotrifluoride |
400-74-8 | 98% | 100g |
￥173 | 2024-05-23 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R019511-25g |
2-Fluoro-5-nitrobenzotrifluoride |
400-74-8 | 98% | 25g |
￥48 | 2024-05-23 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R019511-5g |
2-Fluoro-5-nitrobenzotrifluoride |
400-74-8 | 98% | 5g |
￥28 | 2024-05-23 | |
| ChemScence | CS-W015175-100g |
1-Fluoro-4-nitro-2-(trifluoromethyl)benzene |
400-74-8 | 99.0% | 100g |
$46.0 | 2022-04-27 | |
| ChemScence | CS-W015175-500g |
1-Fluoro-4-nitro-2-(trifluoromethyl)benzene |
400-74-8 | 99.0% | 500g |
$225.0 | 2022-04-27 |
2-Fluoro-5-nitrobenzotrifluoride Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:400-74-8)2-Fluoro-5-nitrobenzotrifluoride
Order Number:sfd21667
Stock Status:in Stock
Quantity:200KG
Purity:99%
Pricing Information Last Updated:Friday, 19 July 2024 14:39
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:400-74-8)2-Fluoro-5-nitrobenzotrifluoride
Order Number:A6694
Stock Status:in Stock
Quantity:500g/1kg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:32
Price ($):173.0/294.0
Email:sales@amadischem.com
2-Fluoro-5-nitrobenzotrifluoride Related Literature
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1. Rational design, synthesis, and biological evaluation of Pan-Raf inhibitors to overcome resistanceLu Wang,Gaoyuan Zhu,Qing Zhang,Chunqi Duan,Yanmin Zhang,Zhimin Zhang,Yujun Zhou,Tao Lu,Weifang Tang Org. Biomol. Chem. 2017 15 3455
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2. Electron-coupled through-space or fragment spin-spin coupling between 19F nucleiTed Schaefer,Walter Niemczura,Kirk Marat J. Chem. Soc. Faraday Trans. 2 1975 71 1526
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